![molecular formula IrN3O9 B103186 Iridium trinitrate CAS No. 18496-38-3](/img/structure/B103186.png)
Iridium trinitrate
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Overview
Description
Iridium trinitrate is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a highly reactive and explosive substance that has been synthesized through various methods.
Mechanism of Action
The mechanism of action of iridium trinitrate is not well understood. However, it is believed that the compound can act as a catalyst in chemical reactions by facilitating the transfer of electrons between reactants. Additionally, this compound can release nitric oxide, which has been shown to have various physiological effects, including vasodilation and anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to release nitric oxide, which has been implicated in various physiological processes, including vasodilation, platelet aggregation, and inflammation. Additionally, this compound has been shown to have potential applications in the field of cancer research, as it can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using iridium trinitrate in lab experiments include its high reactivity and explosive nature, which can be useful in certain chemical reactions. Additionally, this compound can be used as a source of iridium ions for electrochemical studies. However, the limitations of using this compound include its potential hazards, including its explosive nature and toxicity.
Future Directions
There are several future directions for the study of iridium trinitrate. One potential direction is the development of new synthesis methods that can produce the compound more efficiently and safely. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in various scientific research fields. Finally, the potential use of this compound in the field of medicine, particularly in cancer research, warrants further investigation.
Synthesis Methods
Iridium trinitrate can be synthesized through various methods, including the reaction of iridium(III) chloride with nitric acid, the reaction of iridium(III) oxide with nitric acid, or the reaction of iridium(III) nitrate with nitric acid. The resulting product is a yellow, crystalline substance that is highly explosive and reactive.
Scientific Research Applications
Iridium trinitrate has potential applications in various scientific research fields, including materials science, chemistry, and physics. It can be used as a catalyst in chemical reactions, as a component in explosives, and as a source of iridium ions for electrochemical studies. Additionally, this compound can be used as a precursor for the synthesis of other iridium compounds, which have potential applications in the fields of medicine and electronics.
properties
CAS RN |
18496-38-3 |
---|---|
Molecular Formula |
IrN3O9 |
Molecular Weight |
378.23 g/mol |
IUPAC Name |
iridium(3+);trinitrate |
InChI |
InChI=1S/Ir.3NO3/c;3*2-1(3)4/q+3;3*-1 |
InChI Key |
GSNZLGXNWYUHMI-UHFFFAOYSA-N |
SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ir+3] |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ir+3] |
Other CAS RN |
18496-38-3 |
Origin of Product |
United States |
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